N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(4-methylsulfanylphenyl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H20F2N2O2S2/c1-28-16-6-4-13(5-7-16)9-19(26)25(12-15-3-2-8-27-15)21-24-20-17(23)10-14(22)11-18(20)29-21/h4-7,10-11,15H,2-3,8-9,12H2,1H3
• InChI Key: XXUBAYJYSJJARX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)N(CC2CCCO2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C21H20F2N2O2S2
• Molecular Weight: 434.5 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H20F2N2O2S2 and its molecular weight is 434.52. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

• Several N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been synthesized and screened for antitumor activity against a range of human tumor cell lines. Compounds with significant anticancer activity against certain cancer cell lines have been identified, showcasing the potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Antifungal Activities

• New thiazole derivatives have been synthesized and investigated for their antimicrobial activity. These studies highlight the potential of such compounds in addressing various microbial infections, with some derivatives showing high selectivity and activity against specific cell lines (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Synthesis and Characterization of Arylidene Compounds

• Research into the synthesis and characterization of new series of arylidene compounds from 2-iminothiazolidine-4-one derivatives demonstrates the versatility of such compounds in creating pharmacologically active molecules with potential applications in antimicrobial treatments (Azeez & Abdullah, 2019).

Structural Studies

• Structural analyses of compounds containing difluoromethyl groups and their intermolecular interactions have been conducted, offering insights into the molecular arrangements that could influence the biological activity of similar compounds (Boechat et al., 2011).

Anti-inflammatory Activities

• Synthesis of derivatives with potential anti-inflammatory activity has been reported, which could open avenues for the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Studies on the photovoltaic efficiency modeling and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs provide a basis for the exploration of these compounds in renewable energy technologies and biochemical research (Mary et al., 2020).